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Compound of Interest

Compound Name:
3-(3-Formylphenyl)-2-

methoxybenzoic acid

CAS No.: 1261915-46-1

Cat. No.: B6396924

Get Quote

Executive Summary & Hazard Profile
Do not treat this compound as generic organic waste. 3-(3-Formylphenyl)-2-methoxybenzoic
acid is a bifunctional intermediate containing both a reactive aldehyde and an acidic carboxyl

moiety on a biphenyl core.[1] Its disposal requires specific segregation to prevent autoxidation

(peroxide formation) and exothermic neutralization events in bulk waste containers.[1]
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Parameter Data Operational Implication

Chemical Structure
Biphenyl core w/ -CHO & -

COOH

Dual reactivity: Oxidizable &

Acidic.[1][2]

Approx. MW ~256.26 g/mol
Likely a solid powder at room

temperature.[1]

Acidity (pKa) ~3.5 - 4.0 (Predicted)

Corrosive to mucous

membranes; incompatible with

cyanide/sulfide waste.[1]

Reactivity Aldehyde moiety

Susceptible to autoxidation;

incompatible with strong

oxidizers (e.g., Nitric Acid).[1]

Physical State Solid (Off-white/Beige)
Dust explosion hazard if finely

dispersed during disposal.[1]

Pre-Disposal Assessment (The "Self-Validating"
Protocol)
Before moving the vessel to the waste area, you must validate the state of the chemical.[1]

Blind disposal is the leading cause of waste-stream fires.[1]

Step 1: Peroxide & Oxidation Check
Aldehydes can autoxidize to form unstable peroxides or peracids over time, especially if stored

in non-air-tight containers.[1]

Action: If the container is old (>1 year) or shows crystal formation around the cap, test with a

starch-iodide strip.[1]

Result:

Blue:[1] Peroxides present.[1] STOP. Contact EHS for stabilization (typically using a

reducing agent like sodium thiosulfate).[1]

White: Safe to proceed.[1]
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Step 2: pH Verification (Liquid Waste Only)
If disposing of a mother liquor or reaction mixture:

Action: Dip a pH strip.[1]

Requirement: Ensure pH is < 9 before adding to any "Organic Acid" or "General Organic"

drum to prevent rapid heat generation if the drum contains residual bases.[1]

Waste Stream Segregation Logic
Proper segregation is the primary defense against reaction vessel failure in waste storage.[1]

Waste Material: 
3-(3-Formylphenyl)-2-methoxybenzoic acid

Physical State?

Solid / Powder

Dry

Solution / Mother Liquor

Dissolved

Solid Hazardous Waste
(Trace Contaminated) Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(MeOH, EtOAc)

No Halogens

Stream: Halogenated Organics
(Segregate from Oxidizers)

Stream: Organic Acids / Flammables
(No Bases)

Stream: Solid Hazardous Waste
(Double Bagged)
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Figure 1: Decision Matrix for Waste Stream Segregation. Note the strict separation of

halogenated solvents due to EPA regulations.

Step-by-Step Disposal Procedure
A. Solid Waste (Pure Compound or Spill Cleanup)
EPA Classification: Likely falls under "Waste toxic solids, organic, n.o.s."[1] unless specifically

listed in your region.[1]

PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and

N95 dust mask (if fume hood is unavailable).[1]

Containment: Transfer the solid into a clear, sealable polyethylene bag.

Labeling: Write the full chemical name. Do not use abbreviations. Tag with "Irritant" and

"Acidic".

Secondary Containment: Place the sealed bag into the laboratory's dedicated "Solid

Hazardous Waste" drum.

Critical: Do not place in "Biohazard" (red bags) or "Regular Trash".[1]

B. Liquid Waste (Reaction Mixtures)[1]
Quenching: If the mixture contains unreacted reagents (e.g., boronic acids, catalysts),

quench appropriately before disposal.[1]

Solvent Compatibility:

If in DCM/Chloroform: Dispose in Halogenated Waste.[1]

If in Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic Waste.[1]

Acid Warning: Because this compound is a benzoic acid derivative, ensure the waste

container is compatible with acids (HDPE or glass).[1] Do not use metal cans (corrosion

risk).[1]
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Emergency Contingencies & Spill Response
In the event of a benchtop spill, speed and neutralization are key.[1]

Spill Detected 1. Isolate Area
(Alert Labmates)

2. Don PPE
(Resp. Protection) Liquid or Solid?

Solid

Liquid

3. Wet Sweep
(Avoid Dust)

3. Absorb w/ Vermiculite
(or Chem Absorbent)

4. Double Bag
& Label

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.[1]

Neutralization Note: For large liquid spills, you may treat the area with a dilute Sodium

Bicarbonate (

) solution to neutralize the acidity.[1] Wait for bubbling (

evolution) to cease before final cleanup.[1]

Regulatory Compliance (US Focus)
RCRA Status: While not explicitly a P-listed or U-listed waste by specific CAS name, this

compound exhibits characteristics of Ignitability (D001) (if in flammable solvent) and

Corrosivity (D002) (if pH < 2 in solution).[1]

Generator Responsibility: Under 40 CFR 262.11, the waste generator (you) is responsible for

determining if the waste is hazardous.[1] Always err on the side of classifying as Hazardous

Chemical Waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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